Cas no 1507697-25-7 (3-(pyridin-3-yloxy)pyridine-4-carbonitrile)

• Product Name: 3-(pyridin-3-yloxy)pyridine-4-carbonitrile
• CAS No: 1507697-25-7
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• CID: 5324287
• Update Time: 2025-05-26

3-(pyridin-3-yloxy)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Pyridinyloxy)-4-pyridinecarbonitrile
• 3-(pyridin-3-yloxy)pyridine-4-carbonitrile

• Inchi： 1S/C11H7N3O/c12-6-9-3-5-14-8-11(9)15-10-2-1-4-13-7-10/h1-5,7-8H
• InChI Key： NCVIZLRGFPPWNG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C#N)=C1OC1=CC=CN=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 350.8±32.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(pyridin-3-yloxy)pyridine-4-carbonitrile

3-(Pyridin-3-yloxy)pyridine-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1507697-25-7, known as 3-(pyridin-3-yloxy)pyridine-4-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a cyano group and a pyridyloxy substituent. The pyridine ring serves as the central framework, while the cyano group at the 4-position and the pyridyloxy group at the 3-position introduce distinct electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 3-(pyridin-3-yloxy)pyridine-4-carbonitrile in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The cyano group is particularly valuable in these applications due to its ability to act as a strong electron-withdrawing group, which enhances the stability and functionality of the resulting materials.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmacology. The pyridyloxy group has been shown to exhibit interesting bioactivity, making it a promising candidate for drug design. Recent studies have demonstrated that 3-(pyridin-3-yloxy)pyridine-4-carbonitrile can serve as a scaffold for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-(pyridin-3-yloxy)pyridine-4-carbonitrile typically involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these reactions to achieve high yields and purity levels. For example, a recent study reported a novel method involving the use of microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

From an environmental perspective, the compound has been evaluated for its biodegradability and toxicity. Initial studies suggest that it exhibits low toxicity to aquatic organisms, making it a safer option for industrial applications. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 3-(pyridin-3-yloxy)pyridine-4-carbonitrile (CAS No. 1507697-25-7) is a versatile compound with promising applications in multiple fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing science and technology.